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Compound of Interest

Compound Name: DIM-C-pPhOH

Cat. No.: B1670648

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling novel chemical compounds like DIM-C-pPhOH. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Chemical Profile:

Chemical Name: 1,1-Bis(3'-indolyl)-1-(p-hydroxyphenyl)methane

Molecular Formula: C23H1sN20[1]

Molecular Weight: 338.41 g/mol [1]

Known Antagonist Role: Nuclear receptor 4A1 (NR4A1) antagonist[2][3][4][5]

While a comprehensive safety profile for DIM-C-pPhOH is not extensively documented, its
structural components—a phenol group and indole rings (a type of aromatic hydrocarbon)—
necessitate cautious handling akin to that of phenolic compounds and polycyclic aromatic
hydrocarbons (PAHSs). Phenol, in particular, is acutely toxic and can cause severe skin burns.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for handling DIM-C-pPhOH.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1670648?utm_src=pdf-interest
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://www.rndsystems.com/products/dim-c-pphoh_6377
https://www.rndsystems.com/products/dim-c-pphoh_6377
https://www.bioscience.co.uk/product~1816797
https://www.medchemexpress.com/dim-c-pphoh.html
https://www.medchemexpress.com/dim-c-pphoh.html?locale=ja-JP
https://www.adooq.com/dim-c-pphoh.html
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://www.benchchem.com/product/b1670648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Equipment

Specifications and Use
Cases

Eye and Face Protection

Safety Goggles or Face Shield

Always wear chemical splash
goggles. A face shield should
be worn over goggles when
there is a significant risk of

splashing.

Hand Protection

Double-layered Gloves

Wear two pairs of nitrile gloves
for incidental contact with
dilute solutions. For handling
stock solutions or in situations
with a higher risk of contact,
use a more robust outer glove
such as neoprene or butyl
rubber over an inner nitrile
glove. Change gloves
immediately upon

contamination.

Body Protection

Laboratory Coat and Apron

A fully buttoned, long-sleeved
lab coat is mandatory. For
procedures with a high splash
potential, a chemically
resistant apron (e.g., butyl
rubber or neoprene) should be

worn over the lab coat.[6]

Respiratory Protection

Fume Hood

All handling of DIM-C-pPhOH,
including the preparation of
stock and working solutions,
must be conducted inside a
certified chemical fume hood to
prevent inhalation of any

potential aerosols or vapors.[6]

Footwear

Closed-toe Shoes

Sturdy, closed-toe shoes that

cover the entire foot are
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required in the laboratory at all

times.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for minimizing risks.

e Preparation: Before handling the compound, ensure the chemical fume hood is operational
and the sash is at the appropriate height. Gather all necessary equipment and reagents.
Prepare a designated waste container for DIM-C-pPhOH contaminated materials.

e Donning PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit.

» Weighing and Solution Preparation: Conduct all weighing of the solid compound and
preparation of solutions inside the chemical fume hood. Use appropriate tools to handle the
solid to avoid generating dust. When preparing solutions, add the solid to the solvent slowly
to avoid splashing.

o Experimental Use: Keep all containers with DIM-C-pPhOH sealed when not in immediate
use. When transferring solutions, use appropriate pipettes or other transfer devices to
minimize the risk of spills.

o Post-Experiment: After completing the experimental work, decontaminate the work area
within the fume hood.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove
the outer gloves, followed by the apron, lab coat, and then the inner gloves. Safety
goggles/face shield should be the last item removed before exiting the immediate work area.
Wash hands thoroughly with soap and water immediately after removing all PPE.
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Safe Handling Workflow for DIM-C-pPhOH.
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Disposal Plan

Proper disposal of chemical waste is critical to ensure the safety of personnel and the
environment.

¢ Solid Waste: All solid waste contaminated with DIM-C-pPhOH (e.g., weighing paper, pipette
tips, gloves, paper towels) should be collected in a dedicated, clearly labeled, and sealed
hazardous waste container.

e Liquid Waste:

o Non-Halogenated Solvents: Solutions of DIM-C-pPhOH in non-halogenated organic
solvents (e.g., DMSO, ethanol) should be collected in a designated, labeled container for
non-halogenated solvent waste.[7]

o Halogenated Solvents: If DIM-C-pPhOH is dissolved in a halogenated solvent (e.g.,
chloroform, dichloromethane), it must be disposed of as halogenated waste.[8]
Phenol/chloroform mixtures are treated as halogenated waste.[9]

o Aqueous Solutions: Aqueous solutions containing DIM-C-pPhOH should be collected in a
separate, labeled hazardous waste container. Do not dispose of these solutions down the
drain.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "DIM-C-pPhOH," and the type of solvent.

o Storage: Store waste containers in a designated and properly ventilated satellite
accumulation area away from incompatible materials.
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Waste Disposal Workflow for DIM-C-pPhOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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